(Z)-N-(3-(2-ethoxyethyl)-4,6-difluorobenzo[d]thiazol-2(3H)-ylidene)-4-(methylsulfonyl)benzamide

• IUPAC Name: N-[3-(2-ethoxyethyl)-4,6-difluoro-1,3-benzothiazol-2-ylidene]-4-methylsulfonylbenzamide
• InChI: InChI=1S/C19H18F2N2O4S2/c1-3-27-9-8-23-17-15(21)10-13(20)11-16(17)28-19(23)22-18(24)12-4-6-14(7-5-12)29(2,25)26/h4-7,10-11H,3,8-9H2,1-2H3
• InChI Key: DPXPWWNLNFTIRJ-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)C)F)F
• Molecular Formula: C19H18F2N2O4S2
• Molecular Weight: 440.5 g/mol

Description

“(Z)-N-(3-(2-ethoxyethyl)-4,6-difluorobenzo[d]thiazol-2(3H)-ylidene)-4-(methylsulfonyl)benzamide” is a complex organic compound. It contains a benzo[d]thiazol-2(3H)-one moiety, which is a heterocyclic compound containing a benzene ring fused to a thiazole ring. This moiety is often found in various pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzo[d]thiazol-2(3H)-one core, with various substituents including a 2-ethoxyethyl group, a methylsulfonyl group, and two fluorine atoms.

Chemical Reactions Analysis

Benzo[d]thiazol-2(3H)-one derivatives can participate in various chemical reactions. For example, they can undergo 1,3-dipolar cycloaddition reactions to form 1,2,3-triazole derivatives.

Scientific Research Applications

Organic Synthesis and Drug Development

Oxazol-2(3H)-ones, a class of heterocyclic compounds, play a significant role in organic synthesis and drug development. Traditionally, their synthesis required high temperatures, metal catalysts, complex substrates, or multi-step reactions. However, recent advancements have led to more concise and efficient methods.

Catalyst-Free Synthesis of Oxazol-2(3H)-ones: Researchers have developed a catalyst-free synthesis of oxazol-2(3H)-ones from readily available diazo compounds and sulfilimines. This reaction involves a tandem rearrangement, aziridination, and ring-expansion process. Notably:

• .

Cascade Reactions and Tricyclic Compounds

The compound’s structure resembles a tricyclic system. Cascade reactions can be employed to access such frameworks.

Copper-Promoted Cascade Reactions: Researchers have developed a simple and efficient synthetic approach to 2-amino-9H-chromeno[2,3-d]thiazol-9-ones via copper-promoted cascade reactions. Starting from easily available 2-amino-3-iodochromones and amines, tricyclic compounds can be obtained with moderate to good yields. .

Future Directions

Future research could focus on synthesizing this compound and studying its biological activity. Given the biological activity of related compounds, it could have potential applications in medicinal chemistry.